Cas no 1864760-35-9 (Methyl 3-(dimethylamino)-2-(4-nitropyrazol-1-yl)prop-2-enoate)

• Product Name: Methyl 3-(dimethylamino)-2-(4-nitropyrazol-1-yl)prop-2-enoate
• CAS No: 1864760-35-9
• CID: 4625527
• Update Time: 2025-10-28

Methyl 3-(dimethylamino)-2-(4-nitropyrazol-1-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(dimethylamino)-2-(4-nitropyrazol-1-yl)prop-2-enoate

Additional information on Methyl 3-(dimethylamino)-2-(4-nitropyrazol-1-yl)prop-2-enoate

Methyl 3-(dimethylamino)-2-(4-nitropyrazol-1-yl)prop-2-enoate: A Comprehensive Overview

The compound Methyl 3-(dimethylamino)-2-(4-nitropyrazol-1-yl)prop-2-enoate (CAS No. 1864760-35-9) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of organic compounds known as esters, specifically featuring a methyl group attached to a propenoate moiety. The presence of the dimethylamino group and the 4-nitropyrazol ring introduces interesting electronic and structural properties, making it a subject of interest in various fields of chemistry and materials science.

Recent studies have highlighted the potential of Methyl 3-(dimethylamino)-2-(4-nitropyrazol-1-yl)prop-2-enoate in the development of advanced materials, particularly in the realm of optoelectronics. The molecule's ability to form self-assembled monolayers (SAMs) has been extensively explored, with researchers demonstrating its utility in creating highly ordered surfaces for applications such as sensors and electronic devices. The dimethylamino group plays a crucial role in modulating the surface properties, while the 4-nitropyrazol ring contributes to the molecule's stability and reactivity.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency, leading to higher yields and purities. This approach not only simplifies the synthetic pathway but also aligns with the growing trend toward sustainable chemical processes.

The physical and chemical properties of Methyl 3-(dimethylamino)-2-(4-nitropyrazol-1-yl)prop-2-enolate have been thoroughly investigated. Its melting point, solubility, and thermal stability are critical factors that influence its applicability in various industrial settings. Recent research has also focused on its spectroscopic characteristics, with particular emphasis on UV-vis and NMR spectroscopy, providing deeper insights into its electronic structure and intermolecular interactions.

One of the most promising applications of this compound lies in its potential as a precursor for advanced polymers and coatings. The propenoate group serves as a reactive site for polymerization, enabling the formation of high-performance materials with tailored properties. Additionally, the 4-nitropyrazol ring imparts unique functionalities, such as fluorescence and conductivity, which are highly desirable in modern materials science.

From an environmental perspective, researchers have been exploring the biodegradability and eco-friendliness of Methyl 3-(dimethylamino)-2-(4-nitropyrazol-1-ylium)propenoyl methyl ester. Preliminary studies suggest that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. This aspect is particularly relevant given the increasing emphasis on green chemistry practices across industries.

In conclusion, Methyl 3-(dimethylamino)-2-(4-nitro-pyrazolium)propenoyl methyl ester (CAS No. 1864760) is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development.